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Compound of Interest

Compound Name: Antimony triacetate

Cat. No.: B147852 Get Quote

CAS Number: 6923-52-0

This technical guide provides an in-depth overview of antimony triacetate, a compound of

interest to researchers, scientists, and professionals in drug development. The document

details its chemical and physical properties, synthesis protocols, and key applications, with a

focus on its catalytic activity. While specific data on the biological signaling pathways of

antimony triacetate are limited, this guide also touches upon the broader biological context of

antimony compounds.

Core Chemical and Physical Properties
Antimony triacetate, with the chemical formula C₆H₉O₆Sb, is a white or off-white crystalline

powder.[1][2] It is recognized for its role as a catalyst, particularly in the production of synthetic

fibers.[1][2] The compound is sensitive to moisture and will decompose upon contact with

water.[1][3]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of antimony triacetate
are summarized in the table below.
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Property Value Source(s)

CAS Number 6923-52-0 [4][5]

Molecular Formula C₆H₉O₆Sb [1][4]

Molecular Weight 298.89 g/mol [1][4]

Melting Point 126-131 °C (decomposes) [1][6][7]

Boiling Point Decomposes before boiling [8]

Density 1.22 g/mL at 25 °C [1][9]

Solubility

Decomposes in water. Soluble

in ethylene glycol, toluene, and

xylene.

[1][3][9]

Synthesis of Antimony Triacetate
The synthesis of antimony triacetate can be achieved through various methods. Detailed

below are two common experimental protocols.

Experimental Protocol 1: From Antimony(III) Oxide and
Acetic Anhydride
This method involves the reaction of antimony(III) oxide with acetic anhydride.[7]

Materials:

Antimony(III) oxide (Sb₂O₃)

Acetic anhydride (C₄H₆O₃)

Glacial acetic acid

Procedure:

Gently reflux 10 grams of reagent-grade antimony(III) oxide with 35 ml of freshly distilled

acetic anhydride.
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Continue refluxing until the antimony(III) oxide is completely dissolved, which typically takes

about 2 hours.

While the solution is still hot, dilute it with 25 ml of glacial acetic acid.

Cool the solution to induce the formation of well-formed crystals of antimony triacetate.

The resulting crystals should be stored under glacial acetic acid due to their high sensitivity

to moisture.[4]

Synthesis of Antimony Triacetate

Antimony(III) Oxide
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Synthesis of Antimony Triacetate from Antimony(III) Oxide.
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Experimental Protocol 2: From Antimony Powder
An alternative synthesis route utilizes antimony powder and involves oxidation.

Materials:

Antimony powder

Acetic anhydride

Toluene (anhydrous, inert solvent)

Composite catalyst (e.g., a combination of hydroquinone and an organic peroxide like

benzoyl peroxide)

Air or Oxygen

Procedure:

Disperse antimony powder and acetic anhydride in anhydrous toluene in a reactor.

Add a suitable amount of the composite catalyst.

Introduce a stream of air or oxygen into the mixture to facilitate oxidation.

After the reaction is complete, filter the hot solution.

Cool the filtrate to allow for the crystallization of antimony triacetate.

Dry the resulting crystals to obtain the final product.[6]

Applications in Research and Industry
The primary application of antimony triacetate is as a catalyst in the production of polyesters,

such as polyethylene terephthalate (PET).[8][10] It is particularly effective in the

polycondensation stage of PET synthesis.[11]

Catalysis in Polyester Synthesis: An Overview
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Antimony-based catalysts, including antimony triacetate, are used in over 90% of the

industrial production of PET.[11] The catalyst is typically introduced during the

polycondensation step, where it facilitates the chain extension reactions, leading to the

formation of high molecular weight polymer chains.[11][12] The catalytic mechanism is believed

to involve the formation of antimony-glycolate species.[11]

Biological Activity and Toxicological Profile
While antimony compounds have a history of use in medicine, for instance, in the treatment of

leishmaniasis, specific research into the biological activities and signaling pathways of

antimony triacetate is not extensive.[10] Some studies have explored the antitumor potential

of various antimony(III/V) complexes.[10]

It is important to note that all antimony compounds are considered to be highly toxic.[5] Dermal

exposure can lead to skin irritation, and inhalation may cause abdominal pain, vomiting, and

diarrhea.[9] Antimony triacetate is harmful if swallowed or inhaled.[9] Due to its

decomposition in the presence of water to form antimony trioxide and acetic acid, toxicological

data for antimony trioxide is often considered relevant.[13] Studies on antimony trioxide have

indicated potential for pneumoconiosis with occupational exposure.[14]

Analytical Methods
A variety of analytical techniques can be employed for the detection and quantification of

antimony in different matrices. These include Inductively Coupled Plasma-Atomic Emission

Spectrometry (ICP-AES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), often

used for analyzing environmental and biological samples.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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